2-(2-methyl-1H-indol-3-yl)-2-oxo-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(2-methyl-1H-indol-3-yl)-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-2-oxoacetamide
• InChI: InChI=1S/C20H18N6O2/c1-12-7-9-14(10-8-12)26-17(23-24-25-26)11-21-20(28)19(27)18-13(2)22-16-6-4-3-5-15(16)18/h3-10,22H,11H2,1-2H3,(H,21,28)
• InChI Key: HAEYJQXVQAZTAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)C(=O)C3=C(NC4=CC=CC=C43)C
• Molecular Formula: C20H18N6O2
• Molecular Weight: 374.4 g/mol
• CAS No.: 920461-28-5

Description

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H18N6O2 and its molecular weight is 374.404. The purity is usually 95%.
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Scientific Research Applications

Claisen—Eschenmoser Reaction and Hydroxymethyl Derivatives

A study explored the Claisen—Eschenmoser reaction for synthesizing N,N-dimethylacetamide derivatives using hydroxymethylbenzofurans and -indoles. This research demonstrates the utility of indole derivatives in synthetic organic chemistry, particularly in constructing complex molecules with potential biological activities (Mukhanova et al., 2007).

Anti-inflammatory Drug Synthesis and Molecular Docking Analysis

Another research focused on the design, synthesis, and in silico analysis of an indole acetamide derivative for its anti-inflammatory properties. This study indicates the potential of indole derivatives in medicinal chemistry, highlighting the importance of molecular docking and geometry optimization in drug design (Al-Ostoot et al., 2020).

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives led to the synthesis of novel Co(II) and Cu(II) coordination complexes. This work illustrates the role of such compounds in developing materials with significant antioxidant activities, relevant in addressing oxidative stress-related conditions (Chkirate et al., 2019).

Astrochemistry and Hydrogen Abstraction

A study on the hydrogen abstraction reaction in astrochemistry highlighted the formation of specific radicals from acetamide, shedding light on the potential prebiotic or abiotic formation pathways of complex organic molecules in interstellar environments (Haupa et al., 2020).

Antimicrobial Activity of Indole Derivatives

Research on new 1-[(tetrazol-5-yl)methyl]indole derivatives, including their synthesis and evaluation for antimicrobial activity, demonstrates the utility of these compounds in developing new antimicrobial agents. This area of research is crucial in the ongoing battle against resistant microbial strains (El-Sayed et al., 2011).